Cas no 2044927-23-1 (Tert-butyl 1-hydroxy-5-oxopyrrolidine-3-carboxylate)

• Product Name: Tert-butyl 1-hydroxy-5-oxopyrrolidine-3-carboxylate
• CAS No: 2044927-23-1
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• MDL: MFCD30476415
• CID: 4634699
• PubChem ID: 126815896
• Update Time: 2025-07-18

Tert-butyl 1-hydroxy-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-hydroxy-5-oxopyrrolidine-3-carboxylate
• Z2687190977
• Tert-butyl 1-hydroxy-5-oxopyrrolidine-3-carboxylate

• MDL： MFCD30476415
• Inchi： 1S/C9H15NO4/c1-9(2,3)14-8(12)6-4-7(11)10(13)5-6/h6,13H,4-5H2,1-3H3
• InChI Key： PNMVWUIRCTWGQZ-UHFFFAOYSA-N
• SMILES： O(C(C1CC(N(C1)O)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: -0.2
• Topological Polar Surface Area: 66.8

Additional information on Tert-butyl 1-hydroxy-5-oxopyrrolidine-3-carboxylate

Recent Advances in the Synthesis and Applications of Tert-butyl 1-hydroxy-5-oxopyrrolidine-3-carboxylate (CAS: 2044927-23-1)

The compound Tert-butyl 1-hydroxy-5-oxopyrrolidine-3-carboxylate (CAS: 2044927-23-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its pyrrolidinone core and tert-butyl ester functionality, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of protease inhibitors and modulators of cellular signaling pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a key building block for the synthesis of novel SARS-CoV-2 main protease inhibitors. The researchers utilized the hydroxyl and carbonyl functionalities of 2044927-23-1 to create hydrogen-bonding interactions with the viral protease active site, resulting in compounds with nanomolar inhibitory activity. This work underscores the compound's importance in addressing current global health challenges.

From a synthetic chemistry perspective, innovative approaches to the production of Tert-butyl 1-hydroxy-5-oxopyrrolidine-3-carboxylate have been developed. A recent patent application (WO2023051234) describes an improved catalytic asymmetric synthesis method that achieves >99% enantiomeric excess, addressing previous challenges in stereochemical control. This advancement is particularly relevant for pharmaceutical applications where chirality plays a crucial role in biological activity.

In cancer research, derivatives of 2044927-23-1 have shown promising activity as HSP90 inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this scaffold led to compounds with improved pharmacokinetic properties and selective toxicity against various cancer cell lines while sparing normal cells. The tert-butyl group was found to be essential for maintaining optimal lipophilicity and cell permeability.

The compound's mechanism of action continues to be elucidated through advanced biophysical techniques. Recent NMR and X-ray crystallography studies have revealed that 2044927-23-1 and its derivatives can induce conformational changes in target proteins, providing insights for structure-based drug design. These findings were published in a 2023 issue of ACS Chemical Biology, contributing to our understanding of small molecule-protein interactions.

Looking forward, the unique structural features of Tert-butyl 1-hydroxy-5-oxopyrrolidine-3-carboxylate position it as a valuable scaffold for diverse therapeutic applications. Ongoing research is exploring its potential in neurological disorders, with preliminary data suggesting activity against neurodegenerative disease targets. The compound's synthetic accessibility and demonstrated biological relevance ensure its continued importance in medicinal chemistry efforts.